Cas no 68755-35-1 (Propanedioic acid, [[2-bromo-4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Propanedioic acid, [[2-bromo-4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 68755-35-1
• MF: C₁₁H₈BrF₃O₄
• MW: 341.078033447266
• CID: 4145529
• PubChem ID: 22754130
• Update Time: 2025-04-24

Propanedioic acid, [[2-bromo-4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [[2-bromo-4-(trifluoromethyl)phenyl]methyl]-
• [2-Bromo-4-(trifluoromethyl)benzyl]malonic acid
• DTXSID701179651
• 2-[[2-bromo-4-(trifluoromethyl)phenyl]methyl]propanedioic acid
• SCHEMBL3686411
• 68755-35-1

• Inchi： 1S/C11H8BrF3O4/c12-8-4-6(11(13,14)15)2-1-5(8)3-7(9(16)17)10(18)19/h1-2,4,7H,3H2,(H,16,17)(H,18,19)
• InChI Key： SYUNUBIXBGFWEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1CC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 339.95581Da
• Monoisotopic Mass: 339.95581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų